Atoxifent

• Molecular Formula: C21H26N2O
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C21H26N2O/c24-21-10-4-9-18(14-21)23-19-11-12-20(23)16-22(15-19)13-5-8-17-6-2-1-3-7-17/h1-4,6-7,9-10,14,19-20,24H,5,8,11-13,15-16H2/t19-,20+
• InChIKey: PEXKBSSCTUNEBX-BGYRXZFFSA-N

Atoxifent: Key Chemical & Pharmacological Properties

Atoxifent is a synthetic organic compound that serves as the prototype of the N-(3-hydroxyphenyl)-3,8-diazabicyclooctane class, a novel chemotype distinct from traditional 4-anilidopiperidine opioids (e.g., fentanyl) [1]. It is characterized as a potent μ-opioid receptor (MOR) agonist (EC50 = 0.39 nM) that also exhibits δ-opioid receptor (DOR) agonism, and is noted for a distinct pharmacological profile that includes biased signaling through preferential G-protein pathway activation over β-arrestin2 recruitment [2].

PROBE MOR Gi1-biased signaling tool with reported poor β-arrestin2 recruitment

ENDPOINT Differential respiratory depression profile vs. fentanyl in rodent models

CHEMOTYPE Parent diazabicyclooctane scaffold for SAR optimization and analog benchmarking

• [1] Vu LY, Luo D, Johnson K, Denehy ED, Songrady JC, Martin J, et al. Searching for Synthetic Opioid Rescue Agents: Identification of a Potent Opioid Agonist with Reduced Respiratory Depression. J Med Chem. 2024 May 29;67(11):9173-9193. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. atoxifent ligand page. Accessed April 18, 2026. View Source

Why Atoxifent Cannot Be Replaced by Standard μ-Opioid Agonists

Although multiple synthetic opioids are classified as MOR agonists, their pharmacological profiles diverge significantly in respiratory depression liability, signaling bias, and pharmacokinetics, making simple substitution scientifically invalid. Atoxifent belongs to a unique chemotype (N-(3-hydroxyphenyl)-3,8-diazabicyclooctane) with a distinct structure-activity relationship compared to fentanyl analogs, resulting in a markedly reduced respiratory depressive effect and a different signaling bias [1]. The quantitative evidence below demonstrates that procurement decisions for studies on biased agonism, respiratory safety, or brain-penetrant analgesic pharmacology should not treat atoxifent as interchangeable with fentanyl, morphine, or other standard MOR agonists without these specific properties [1].

▸ Functional selectivity (Gi1 bias / low β-arrestin2) may not transfer to balanced MOR agonists.

▸ Respiratory depression endpoint profile differs substantially from fentanyl; potency-only comparisons are insufficient.

▸ Brain Tmax ~0.25 h differs from rapid CNS entry of standard opioids; kinetics may alter study outcomes.

• [1] Vu LY, Luo D, Johnson K, Denehy ED, Songrady JC, Martin J, et al. Searching for Synthetic Opioid Rescue Agents: Identification of a Potent Opioid Agonist with Reduced Respiratory Depression. J Med Chem. 2024 May 29;67(11):9173-9193. View Source

Quantitative Differentiation Evidence

μ-Opioid Receptor Potency vs. Fentanyl

In functional assays measuring G-protein activation via the μ-opioid receptor (MOR), atoxifent exhibits an EC50 of 0.39 nM, placing its potency very close to that of fentanyl (EC50 = 0.21 nM) and significantly more potent than morphine (EC50 = 7.64 nM) [1]. This indicates that atoxifent achieves high-affinity MOR activation comparable to fentanyl, a critical benchmark for synthetic opioid potency.

MOR Potency

Head-to-head

EC50 0.39 nM

Comparable to fentanyl in functional assays; supports MOR Gi1 signaling context.

Functional assay; exact system not specified in abstract.

Evidence Dimension	In vitro functional agonist potency (MOR G-protein activation)
Target Compound Data	EC50 = 0.39 nM
Comparator Or Baseline	Fentanyl EC50 = 0.21 nM; Morphine EC50 = 7.64 nM
Quantified Difference	Atoxifent is ~1.9-fold less potent than fentanyl, and ~19.6-fold more potent than morphine
Conditions	Cellular assay measuring MOR-mediated G-protein activation

Why This Matters

This quantifies the high potency of atoxifent relative to the clinical gold standard (fentanyl) and a classical opioid (morphine), essential for selecting an appropriate tool compound for high-sensitivity MOR activation studies.

• [1] Vu LY, Luo D, Johnson K, Denehy ED, Songrady JC, Martin J, et al. Searching for Synthetic Opioid Rescue Agents: Identification of a Potent Opioid Agonist with Reduced Respiratory Depression. J Med Chem. 2024 May 29;67(11):9173-9193. View Source

Respiratory Safety Margin vs. Fentanyl

In anesthetized rats, atoxifent (compound 2) induced a maximal reduction in minute ventilation of approximately 45%, compared to a ~70% maximal reduction caused by fentanyl [1]. This demonstrates a substantially lower respiratory depressive effect for atoxifent, even at doses that produce complete loss of locomotor activity similar to fentanyl.

Respiratory Profile

Head-to-head

Atoxifent: No deep respiratory depression

Fentanyl: Lethal respiratory depression

Supports differential respiratory endpoint interpretation in rodent models.

In vivo locomotor and respiratory assessment; rat model.

Evidence Dimension	Maximal reduction in minute ventilation
Target Compound Data	~45% reduction
Comparator Or Baseline	Fentanyl ~70% reduction
Quantified Difference	~25 percentage points lower reduction in ventilation
Conditions	Anesthetized rat model; doses producing complete loss of locomotor activity

Why This Matters

This provides a direct, quantitative measure of improved respiratory safety, a critical factor when selecting an MOR agonist for in vivo studies where minimizing lethality or respiratory confounds is paramount.

• [1] Vu LY, Luo D, Johnson K, Denehy ED, Songrady JC, Martin J, et al. Searching for Synthetic Opioid Rescue Agents: Identification of a Potent Opioid Agonist with Reduced Respiratory Depression. J Med Chem. 2024 May 29;67(11):9173-9193. View Source

β-Arrestin-2 Recruitment Bias

Atoxifent activates μ-opioid receptor (MOR) signaling through Gαi/o proteins (Gi1 pathway) but is a poor recruiter of β-arrestin2 [1]. This functional selectivity profile differs from balanced agonists like fentanyl, which robustly engage both G-protein and β-arrestin pathways. This biased signaling is hypothesized to contribute to the reduced respiratory depression and potentially a different side-effect profile.

β-arrestin2 Bias

Class-level

Poor β-arrestin2 recruitment

Biased signaling context; supports Gi1 pathway-focused studies.

Specific recruitment efficiencies not provided.

Evidence Dimension	β-arrestin2 recruitment efficacy
Target Compound Data	Poor recruitment of β-arrestin2
Comparator Or Baseline	Balanced agonists (e.g., fentanyl) recruit β-arrestin2 robustly
Quantified Difference	Qualitative assessment (poor vs. robust recruitment)
Conditions	In vitro cellular assays for β-arrestin2 recruitment

Why This Matters

This differentiates atoxifent as a tool for studying biased agonism at MOR, a key area for developing analgesics with reduced adverse effects, and ensures procurement aligns with research goals targeting G-protein-biased signaling.

• [1] IUPHAR/BPS Guide to Pharmacology. atoxifent ligand page. Accessed April 18, 2026. View Source

In Vitro Metabolic Stability vs. Analog

Following intraperitoneal administration (10 mg/kg) in rats, atoxifent achieved a peak brain concentration (Cmax) of 3297 ng/mL with a Tmax of approximately 0.25 hours, and a brain elimination half-life (t1/2) of ~1.35 hours [1]. The brain-to-plasma partition coefficient (Kp) was approximately 6.6, indicating favorable and rapid central nervous system penetration essential for its antinociceptive effects.

Metabolic Stability

Head-to-head

Atoxifent: Baseline stability

3-Carboxamido analog: 2.4× higher stability

Parent reference for analog metabolic stability benchmarking.

In vitro stability assay; SAR context.

Evidence Dimension	Brain penetration kinetics
Target Compound Data	Tmax = 0.25 h; Cmax = 3297 ng/mL; t1/2 = 1.35 h; Kp = 6.6
Comparator Or Baseline	Fentanyl also demonstrates rapid brain penetration; specific Kp not provided in direct comparison
Quantified Difference	Kp of 6.6 indicates substantial brain partitioning
Conditions	Rat model, 10 mg/kg intraperitoneal dose

Why This Matters

This quantitative PK profile confirms atoxifent's suitability as a centrally active tool compound, providing researchers with critical data for designing in vivo CNS pharmacology studies.

• [1] Vu LY, Luo D, Johnson K, Denehy ED, Songrady JC, Martin J, et al. Searching for Synthetic Opioid Rescue Agents: Identification of a Potent Opioid Agonist with Reduced Respiratory Depression. J Med Chem. 2024 May 29;67(11):9173-9193. View Source

Analgesic Tolerance Profile: ED50 Shift from 0.87 mg/kg to 3.11 mg/kg Over 8 Days in Mice

Repeated daily dosing of atoxifent in mice produced antinociceptive tolerance, with the ED50 for antinociception shifting from 0.87 mg/kg on day 1 to 3.11 mg/kg on day 8 [1]. This represents an approximately 3.6-fold increase in the dose required to achieve the same analgesic effect after one week of treatment, a profile similar to that observed with fentanyl.

Evidence Dimension	Analgesic tolerance development
Target Compound Data	ED50 shift from 0.87 to 3.11 mg/kg (3.6-fold)
Comparator Or Baseline	Fentanyl also produces tolerance; magnitude of shift not directly quantified in the same study but noted as similar
Quantified Difference	3.6-fold shift in ED50 over 8 days
Conditions	Mouse model, repeated daily dosing (8 days), antinociception assay

Why This Matters

This data allows researchers to account for tolerance in chronic dosing studies, and to compare the compound's abuse liability profile relative to fentanyl for studies on opioid dependence and tolerance mechanisms.

• [1] Vu LY, Luo D, Johnson K, Denehy ED, Songrady JC, Martin J, et al. Searching for Synthetic Opioid Rescue Agents: Identification of a Potent Opioid Agonist with Reduced Respiratory Depression. J Med Chem. 2024 May 29;67(11):9173-9193. View Source

Recommended Application Scenarios

Functional Selectivity Probe for MOR Signaling

Atoxifent serves as a critical tool compound in respiratory depression studies due to its quantitatively reduced effect on minute ventilation (~45% reduction) compared to fentanyl (~70% reduction) [1]. It is ideal for comparative studies aiming to dissect the signaling pathways or structural features that confer respiratory safety in novel opioid chemotypes. Researchers can use atoxifent to model and validate safer analgesic designs without the confounding lethality of fentanyl in animal models [1].

Reference Standard for Reduced Respiratory Depression Studies

Given its profile as a G-protein biased agonist with poor β-arrestin2 recruitment [2], atoxifent is a valuable reference compound for exploring the therapeutic index of opioid analgesics. Procurement of atoxifent enables head-to-head comparisons with balanced agonists (e.g., DAMGO, fentanyl) to elucidate the role of β-arrestin signaling in mediating opioid-induced side effects like tolerance, constipation, and respiratory depression [1].

Parent Scaffold for SAR Optimization

Atoxifent's rapid brain penetration (Tmax ~0.25 h) and high brain-to-plasma partitioning (Kp ~6.6) [1] make it a suitable compound for CNS drug delivery studies. It can be employed as a positive control or test article in experiments examining the relationship between brain exposure, target engagement (MOR), and resulting behavioral or analgesic outcomes, especially in rodent models of pain and drug reinforcement.

Model Compound for Brain Penetration Kinetics

The well-defined tolerance profile of atoxifent, showing a 3.6-fold shift in analgesic ED50 over 8 days of chronic dosing [1], positions it as a relevant comparator for studying the neuroadaptations underlying opioid tolerance and withdrawal. It can be used in chronic dosing paradigms to investigate molecular mechanisms of tolerance, or to screen for adjunctive therapies that may mitigate the development of tolerance without compromising analgesia.

Application

Selection Property

Validation Focus

MOR biased signaling research

MOR Gi1 signaling bias profile

Pathway-specific signaling endpoint validation

Opioid respiratory endpoint studies

Differential respiratory depression profile

In vivo respiratory endpoint comparison

SAR optimization of diazabicyclooctane chemotype

Reference metabolic stability baseline

Analog metabolic stability benchmarking

CNS drug delivery and kinetics research

Brain Tmax kinetics profile

Rate of brain entry vs. endpoint correlation

• [1] Vu LY, Luo D, Johnson K, Denehy ED, Songrady JC, Martin J, et al. Searching for Synthetic Opioid Rescue Agents: Identification of a Potent Opioid Agonist with Reduced Respiratory Depression. J Med Chem. 2024 May 29;67(11):9173-9193. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. atoxifent ligand page. Accessed April 18, 2026. View Source